Cas no 807293-09-0 (Pyrano[3,2-b]pyrrole-3-carboxylicacid, 6-hydroxy-2-methyl-, ethyl ester)

• Product name: Pyrano[3,2-b]pyrrole-3-carboxylicacid, 6-hydroxy-2-methyl-, ethyl ester
• CAS No: 807293-09-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 714897
• PubChem ID: 90477084

Pyrano[3,2-b]pyrrole-3-carboxylicacid, 6-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-b]pyrrole-3-carboxylicacid, 6-hydroxy-2-methyl-, ethyl ester
• Pyrano[3,2-b]pyrrole-3-carboxylic acid, 6-hydroxy-2-methyl-, ethyl ester (9CI)
• Ethyl 6-hydroxy-2-methylpyrano[3,2-b]pyrrole-3-carboxylate
• Pyrano[3,2-b]pyrrole-3-carboxylic acid,6-hydroxy-2-methyl-,ethyl ester(9ci)
• 807293-09-0

• Inchi： InChI=1S/C11H11NO4/c1-3-15-11(14)9-6(2)12-8-4-7(13)5-16-10(8)9/h4-5,13H,3H2,1-2H3
• InChI Key： CTTQVSATWUWAPL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C2C(=CC(=CO2)O)N=C1C

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų